Cas no 2171429-05-1 (2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171429-05-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6492227
• PubChem ID: 165604276
• Update Time: 2025-10-29

2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2171429-05-1
• 2-cyclopropyl-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• EN300-1502648

• Inchi： 1S/C24H26N2O5/c1-14(21(27)26-24(2,22(28)29)15-11-12-15)25-23(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20H,11-13H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t14-,24?/m1/s1
• InChI Key： LPHBBZTUADVIQZ-GMBBYQRISA-N
• SMILES： OC(C(C)(C1CC1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Recent Advances in the Study of 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171429-05-1)

The compound 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171429-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, plays a pivotal role in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making this compound a valuable building block for the synthesis of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and application of 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the development of novel protease inhibitors. The researchers demonstrated that the cyclopropyl moiety enhances the conformational rigidity of the peptide backbone, thereby improving binding affinity and selectivity towards target enzymes. This finding opens new avenues for designing more effective therapeutic agents for diseases such as HIV and hepatitis C, where protease inhibition is a key therapeutic strategy.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential in targeted drug delivery systems. The Fmoc group was leveraged to facilitate the conjugation of therapeutic peptides to nanoparticle carriers, enhancing their stability and bioavailability. The study reported a significant increase in tumor accumulation and reduced off-target effects in preclinical models, underscoring the compound's utility in oncology research. These advancements align with the growing demand for precision medicine and personalized therapeutic approaches.

In addition to its applications in drug development, 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology detailed its incorporation into activity-based probes (ABPs) for profiling enzyme activity in live cells. The cyclopropyl group's steric constraints were found to improve probe specificity, enabling more accurate detection of enzyme dynamics in complex biological systems. This innovation holds promise for advancing our understanding of enzymatic pathways and identifying new drug targets.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Recent efforts have focused on streamlining synthetic protocols to improve yield and reduce costs. A 2023 patent application disclosed a novel catalytic method for the enantioselective synthesis of the compound, achieving a 90% yield and >99% enantiomeric purity. This methodological breakthrough is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-cyclopropyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171429-05-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide synthesis to drug delivery and enzyme profiling. Ongoing research efforts continue to uncover new opportunities for this compound, reinforcing its importance in advancing therapeutic innovation. Future studies will likely focus on expanding its utility in emerging fields such as proteomics and synthetic biology, further solidifying its role as a cornerstone of modern drug discovery.